Cas no 2639411-06-4 (3-(morpholin-3-yl)-1H-1,2,4-triazol-5-ylmethanol)

• Product Name: 3-(morpholin-3-yl)-1H-1,2,4-triazol-5-ylmethanol
• CAS No: 2639411-06-4
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• MDL: MFCD33550028
• CID: 5640886
• PubChem ID: 155970652
• Update Time: 2025-05-26

3-(morpholin-3-yl)-1H-1,2,4-triazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2639411-06-4
• EN300-27780330
• [3-(morpholin-3-yl)-1H-1,2,4-triazol-5-yl]methanol
• 3-(morpholin-3-yl)-1H-1,2,4-triazol-5-ylmethanol

• MDL： MFCD33550028
• Inchi： 1S/C7H12N4O2/c12-3-6-9-7(11-10-6)5-4-13-2-1-8-5/h5,8,12H,1-4H2,(H,9,10,11)
• InChI Key： QRNONHMOXPQFAG-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=NNC(CO)=N2)C1

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(morpholin-3-yl)-1H-1,2,4-triazol-5-ylmethanol

Comprehensive Overview of 3-(morpholin-3-yl)-1H-1,2,4-triazol-5-ylmethanol (CAS No. 2639411-06-4): Properties, Applications, and Research Insights

3-(morpholin-3-yl)-1H-1,2,4-triazol-5-ylmethanol (CAS No. 2639411-06-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a morpholine ring with a 1,2,4-triazole scaffold, functionalized with a hydroxymethyl group, making it a versatile intermediate for drug discovery. Its CAS number 2639411-06-4 is frequently searched in chemical databases, reflecting its growing relevance in synthetic chemistry and material science.

Recent studies highlight the compound's potential as a kinase inhibitor or antimicrobial agent, aligning with the rising demand for novel therapeutics targeting resistant pathogens. Researchers are particularly interested in its hydrogen-bonding capacity and bioisosteric properties, which could enhance drug bioavailability. The 1,2,4-triazole moiety is known for its metabolic stability, a trait highly sought after in the development of long-acting pharmaceuticals.

From an industrial perspective, 3-(morpholin-3-yl)-1H-1,2,4-triazol-5-ylmethanol is explored as a building block for crop protection agents, responding to the global push for sustainable agriculture. Its morpholine component contributes to solubility, while the triazole ring offers pesticidal activity, addressing queries like "eco-friendly fungicides" or "next-gen agrochemicals" prevalent in search trends.

Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize this compound, ensuring purity for high-value applications. Discussions around green chemistry often cite derivatives of this molecule as examples of atom-efficient synthesis, resonating with environmental concerns in scientific communities.

In material science, modifications of the hydroxymethyl group in CAS 2639411-06-4 have led to explorations in polymeric coatings and coordination complexes, tapping into interests around "smart materials" and "metal-organic frameworks (MOFs)." The compound's thermal stability (often queried as "thermal decomposition of triazole derivatives") further broadens its utility.

As regulatory landscapes evolve, 3-(morpholin-3-yl)-1H-1,2,4-triazol-5-ylmethanol is scrutinized under REACH and FDA guidelines, with researchers documenting its ADMET profiles (a trending topic in AI-driven drug design). Patent filings referencing this compound have surged, particularly in areas like oncological targets and neurological disorders.

The synthesis of this compound typically involves cyclocondensation reactions, a process detailed in recent publications answering search queries like "step-by-step triazole synthesis." Computational chemists also model its electronic properties using DFT calculations, catering to the intersection of AI and molecular modeling.

With the pharmaceutical industry increasingly adopting continuous flow chemistry, scaled-up production of 2639411-06-4 demonstrates how such intermediates align with Industry 4.0. This positions the compound as a case study in "digitalization of chemical manufacturing," a hot topic in trade journals.

Future directions may explore its catalytic applications or bioconjugation potential, areas frequently mentioned in grant proposals. The compound's structure-activity relationships (SAR) remain an active research frontier, especially for academics searching "triazole SAR studies."